Cas no 20576-82-3 (Mono-tert-Butyl Terephthalate)

Mono-tert-Butyl Terephthalate Properties

Names and Identifiers

• 4-(tert-Butoxycarbonyl)benzoic acid
• Mono-tert-Butyl Terephthalate
• 1,4-Benzenedicarboxylicacid, 1-(1,1-dimethylethyl) ester
• 4-[(2-methylpropan-2-yl)oxycarbonyl]benzoic acid
• terephthalic acid-mono-t-butyl ester
• tert-Butyl 4-carboxybenzoate
• tert-Butyl hydrogen terephthalate
• tert-Butyl terephthalate
• 4-[(tert-butoxy)carbonyl]benzoic acid
• 4-(t-butoxycarbonyl)benzoic acid
• ILBDCOLCHNVWNS-UHFFFAOYSA-N
• terephthalic acid-tert.butyl-ester
• terephthalic acid mono-t-butyl ester
• SBB096304
• RW2834
• VZ27953
• terephthalic acid mono tert-butyl ester
• CM12554
• terephthal
• Z1562158949
• 1,4-Benzenedicarboxylic acid, 1-(1,1-dimethylethyl) ester
• SCHEMBL527251
• PS-5977
• J-013433
• 1,4-Benzenedicarboxylicacid,1-(1,1-dimethylethyl)ester
• AKOS015838019
• terephthalic acid mono tert butyl ester
• EN300-124635
• SY059446
• 20576-82-3
• A814713
• 4-BOC-benzoic acid
• CS-W005067
• FT-0600869
• mono-tert-butyl terephthalate
• DTXSID90375436
• MFCD04037901
• DB-006559
• 4-[(2-methylpropan-2-yl)oxycarbonyl]benzoic Acid
• Mono-tert-butyl terephthalate
• +Expand

• MDL： MFCD04037901
• InChIKey： ILBDCOLCHNVWNS-UHFFFAOYSA-N
• Inchi： 1S/C12H14O4/c1-12(2,3)16-11(15)9-6-4-8(5-7-9)10(13)14/h4-7H,1-3H3,(H,13,14)
• SMILES： O(C(C1C([H])=C([H])C(C(=O)O[H])=C([H])C=1[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 222.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 222.089
• Heavy Atom Count: 16
• Complexity: 269
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6

Experimental Properties

• LogP: 2.34010
• PSA: 63.60000
• Refractive Index: 1.533
• Boiling Point: 351.8℃ at 760 mmHg
• Melting Point: 209-212(dec.)
• Flash Point: 132.8°C
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),
• Density: 1.173±0.06 g/cm3 (20 ºC 760 Torr),

Mono-tert-Butyl Terephthalate Security Information

• Dangerous goods sign： Xi
• Hazard Statement： Irritant

Mono-tert-Butyl Terephthalate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%